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Get Quote

Physicochemical Properties & Stock Preparation

Ruboxistaurin is a potent and selective inhibitor of protein kinase C beta (PKCβ), investigated for treating

diabetic microvascular complications [1] [2].

Table 1: Key Physicochemical & Handling Data

Property Specification / Value

Molecular Weight 505.01 g/mol (Hydrochloride salt) [3] [4]

CAS Number 169939-93-9 (Hydrochloride) [3]

Form Solid powder [3] [1]

Recommended
Solvent

DMSO [3] [4] [1]

Solubility in DMSO ~25 - 55 mg/mL [3] [1]

Chemical Stability Stable for 3 years at -20°C (powder); 6 months at -80°C in DMSO solution [3]
[1]
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Property Specification / Value

Light Sensitivity Store in the dark [5]

Table 2: Stock Solution Preparation Guide

Parameter Protocol

Calculating
Mass

Use the formula: Mass (mg) = Desired Molarity (mM) × Volume (mL) × Molecular
Weight (g/mol). For a 10 mM stock in 1 mL of DMSO, you would need: 10 mM × 1 mL
× 0.50501 g/mol = 5.05 mg [3].

| Preparation Steps | 1. Bring the Ruboxistaurin vial and anhydrous DMSO to room temperature. 2. Weigh

the calculated mass of powder. 3. Transfer the powder to a volumetric vial. 4. Add the required volume of

DMSO. 5. Vortex and/or gently warm (to 60°C) [2] and sonicate until the solution is clear. | | Aliquoting &

Storage | Aliquot the solution into small, single-use vials to avoid repeated freeze-thaw cycles. Store at

-20°C or -80°C and keep in the dark [3] [5]. |

In Vitro & In Vivo Application Notes

Table 3: Experimental Application Guidelines

Application
Model /
System

Typical
Concentration /
Dose

Key Findings & Notes

In Vitro
Assays

HUVECs [3]

[4]

200 nM Further prompts AGEs-induced endothelial cell

apoptosis by modulating Bcl-2/Bax protein
ratio.

Human
MOLM13

Cells [4]

IC50 = 0.7 µM Induction of apoptosis.
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Application
Model /
System

Typical
Concentration /
Dose

Key Findings & Notes

Human MV4-
11 Cells [4]

IC50 = 1.5 µM Induction of apoptosis; 1 µM reduces BAD
phosphorylation.

In Vivo
Studies

Diabetic Mice
[1] [2]

1 mg/kg (oral, 8
weeks)

Reduces leukocytes in retinal microcirculation,
ameliorates glomerular injury, and attenuates

apoptosis markers.

Diabetic Rats

[4] [1]

0.1 - 10 mg/kg

(oral)

Dose-dependently reduces trapped leukocytes

in retinal microcirculation.

Quality Control & Important Notes

Solubility Note: If the solution does not become clear upon initial vortexing, sonication and gentle
warming to 60°C is recommended to achieve complete dissolution [2].
Vehicle Control: When setting up experiments, always include a vehicle control group where cells

or animals are treated with the same final concentration of DMSO used in the drug-treated groups.
Bioactive Concentration: The working concentrations in cellular assays are typically in the

nanomolar to low micromolar range. Using excessively high concentrations may lead to off-target
effects.

Experimental Workflow Visualization

The following diagram outlines a general workflow for a cell-based experiment using Ruboxistaurin, from

preparation to data analysis.
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Experimental Workflow for Ruboxistaurin Cell Assay

Prepare Stock Solution
(10-100 mM in DMSO)

Aliquot & Store
(-20°C, dark)

Plate Cells

Thaw aliquot

Treat Cells with Compound

After 24h

Perform Assay
(e.g., MTT, Western Blot)

e.g., 48h incubation

Analyze Data

Click to download full resolution via product page

Critical Safety & Compliance Notice
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For Research Use Only: Ruboxistaurin is for research purposes only and is not intended for
human diagnostic or therapeutic use [3] [4] [1].
Safe Handling: Always consult the Material Safety Data Sheet (MSDS) before use. When handling

powder, use appropriate personal protective equipment (PPE) including a lab coat, gloves, and safety
glasses [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Ruboxistaurin stock solution preparation in DMSO]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b003462#ruboxistaurin-

stock-solution-preparation-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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